Cas no 61407-17-8 (5,6-Benzofurandiol, 2-methyl-)
61407-17-8 structure
Product Name:5,6-Benzofurandiol, 2-methyl-
CAS No:61407-17-8
MF:C9H8O3
MW:164.158022880554
CID:954458
PubChem ID:12399795
Update Time:2025-04-19
5,6-Benzofurandiol, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Benzofurandiol, 2-methyl-
- 61407-17-8
- 5,6-Benzofurandiol, 2-methyl-
- DB-325204
- 2-Methylbenzofuran-5,6-diol
-
- Inchi: 1S/C9H8O3/c1-5-2-6-3-7(10)8(11)4-9(6)12-5/h2-4,10-11H,1H3
- InChI Key: RKBJXKWIFAMIGT-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2C=C(C(=CC1=2)O)O
Computed Properties
- Exact Mass: 164.047344113g/mol
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 53.6Ų
5,6-Benzofurandiol, 2-methyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
61407-17-8 (5,6-Benzofurandiol, 2-methyl-) Related Products
- 54584-24-6(2-Methylbenzofuran-6-ol)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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